3-(pyrrolidine-1-sulfonyl)propan-1-amine hydrochloride
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Overview
Description
Pyrrolidine is a five-membered nitrogen-containing ring used widely by medicinal chemists to obtain compounds for the treatment of human diseases . Pyrrolidine alkaloids and their derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be planned on the basis of two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
Pyrrolidine alkaloids possess a five-membered nitrogen-containing ring. This group of compounds has not been fully investigated, although numerous important alkaloids of this class have been recognized for their promising biological effects .Chemical Reactions Analysis
The great interest in the pyrrolidine scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrolidine derivatives can also vary widely depending on the specific compound. Factors such as the presence and position of functional groups, stereochemistry, and the nature of any substituents can all influence these properties .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyrrolidine-1-sulfonyl)propan-1-amine hydrochloride involves the reaction of pyrrolidine-1-sulfonyl chloride with propan-1-amine in the presence of a base to form the desired product. The reaction is carried out in a solvent such as dichloromethane or chloroform and the product is isolated as the hydrochloride salt.", "Starting Materials": [ "Pyrrolidine-1-sulfonyl chloride", "Propan-1-amine", "Base (e.g. triethylamine)", "Solvent (e.g. dichloromethane or chloroform)", "Hydrochloric acid" ], "Reaction": [ "Add pyrrolidine-1-sulfonyl chloride to a solution of propan-1-amine in a solvent such as dichloromethane or chloroform", "Add a base such as triethylamine to the reaction mixture to facilitate the reaction", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with hydrochloric acid to form the hydrochloride salt of the product", "Isolate the product by filtration or extraction and dry under vacuum" ] } | |
CAS No. |
2648966-49-6 |
Molecular Formula |
C7H17ClN2O2S |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
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